Cas no 1375302-76-3 (tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate)

• Product Name: tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
• CAS No: 1375302-76-3
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• MDL: MFCD22381668
• CID: 5179490
• PubChem ID: 84731032
• Update Time: 2025-05-20

tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid, 2-bromo-5,7-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
• Tert-butyl 2-bromo-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate
• tert-Butyl 2-bromo-5H-pyrrolo[3,4-b]pyridine-6(7H)-carboxylate
• tert-Butyl 2-bromo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridine-6-carboxylate
• 6-Boc-2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine
• tert-Butyl2-bromo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridine-6-carboxylate
• 1375302-76-3
• MFCD22381668
• tert-butyl 2-bromo-5H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
• AS-84529
• P19986
• tert-butyl2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
• CS-0376829
• PB40465

• MDL： MFCD22381668
• Inchi： 1S/C12H15BrN2O2/c1-12(2,3)17-11(16)15-6-8-4-5-10(13)14-9(8)7-15/h4-5H,6-7H2,1-3H3
• InChI Key： FNHMWUZWVPZOOH-UHFFFAOYSA-N
• SMILES： C12CN(C(OC(C)(C)C)=O)CC1=CC=C(Br)N=2

Computed Properties

• Exact Mass: 298.03169g/mol
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate

Comprehensive Overview of tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 1375302-76-3)

The compound tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 1375302-76-3) is a highly specialized heterocyclic building block widely utilized in pharmaceutical and agrochemical research. Its unique pyrrolopyridine scaffold, combined with a bromo substituent and a tert-butyl carboxylate group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their role in developing small-molecule drugs and bioconjugates. The bromo functional group in tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate enables further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This aligns with the growing interest in fragment-based drug design (FBDD) and high-throughput screening (HTS) methodologies.

From a synthetic perspective, the tert-butyl ester moiety offers excellent stability under various reaction conditions, making it a preferred choice for protecting group strategies. The compound’s CAS No. 1375302-76-3 is frequently searched in academic and industrial databases, reflecting its relevance in organocatalysis and metal-catalyzed transformations. Additionally, its pyrrolo[3,4-b]pyridine core is structurally analogous to purine bases, attracting attention for nucleoside mimetics and epigenetic modulator development.

Environmental and regulatory trends also influence the compound’s applications. With the rise of green chemistry principles, researchers are exploring solvent-free or biodegradable solvent systems for its synthesis. Moreover, its non-hazardous profile (as per standard safety data sheets) positions it favorably compared to traditional halogenated intermediates, addressing concerns about sustainable chemical manufacturing.

In the context of AI-driven drug discovery, tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate is often included in virtual libraries for de novo molecular design. Its drug-likeness parameters (e.g., Lipinski’s Rule of Five) and structural diversity make it a valuable asset for machine learning models predicting ADMET properties. This intersection of chemistry and computational tools underscores its importance in next-generation precision medicine initiatives.

For suppliers and manufacturers, optimizing the cost-effective synthesis of this compound remains a priority. Recent patents highlight innovative routes involving microwave-assisted synthesis or flow chemistry, reducing reaction times and improving yields. Such advancements cater to the pharmaceutical industry’s demand for scalable intermediates with consistent purity (>98% by HPLC), as verified by NMR and mass spectrometry analyses.

In summary, tert-butyl 2-bromo-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 1375302-76-3) exemplifies the synergy between structural complexity and functional adaptability in modern organic chemistry. Its applications span drug development, material science, and catalysis, making it a cornerstone for innovation in life sciences and beyond.